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Compound of Interest

Compound Name: Enfenamic acid

Cat. No.: B057280

Essential Safety and Handling Guide for Mefenamic
Acid
This guide provides critical safety and logistical information for the handling, storage, and

disposal of Mefenamic acid (also known as Enfenamic acid). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Physicochemical and Hazard Data

Proper handling of Mefenamic acid begins with an understanding of its physical properties and
associated hazards.
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Property Value Reference
CAS Number 61-68-7 [112][3114]
Molecular Formula C15H15NO2 [5]
Molecular Weight 241.29 g/mol [5]
Appearance Solid [3]
Melting Point 230°C [3]
Boiling Point 398.8°C at 760 mmHg [3]
GHS Hazard Statements F302, H315, H319, H335, [3][6]

H361
Signal Word Warning [11[31[61[7]

Hazard Summary: Mefenamic acid is harmful if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation.[3] It is also suspected of damaging fertility or the
unborn child.[6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety.
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Equipment Type

Specification

Eye Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH approved standards. A face

shield may be appropriate for certain operations.

[1112]31[5]

Hand Protection

Wear protective gloves selected based on
chemical resistance and physical properties.

Dispose of contaminated gloves after use.[1][2]

[3][5]

Skin and Body

Wear a laboratory coat and closed-toed
footwear at a minimum. For more extensive
handling, a complete suit protecting against
chemicals (impervious clothing) is
recommended.[1][2][3][5]

Respiratory

Use a NIOSH-approved respirator (e.g., N95 or
better) if ventilation is inadequate or when

handling quantities that may generate dust.[2]

Operational Plans: Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

the compound and the safety of laboratory personnel.

Handling Protocol:

Ventilation: Always handle Mefenamic acid in a well-ventilated area. The use of a chemical

fume hood is recommended.[1][2][3][5]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

and direct contact with skin and eyes.[1][8]

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
areas where the chemical is used.[1][2][3][9][10]

Dust Minimization: Minimize dust generation and accumulation during handling.[1]
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Storage Protocol:

o Container: Keep the container tightly closed when not in use.[1][2][3]

e Environment: Store in a cool, dry, and well-ventilated area away from incompatible
substances and sources of ignition.[1][3][5]

e Recommended Temperatures:
o Powder: -20°C for long-term storage (up to 3 years).[3][5]
o In Solvent: -80°C (up to 2 years) or -20°C (up to 1 year).[3]

Emergency and Disposal Plans

Immediate and appropriate responses to emergencies and spills, along with compliant disposal
methods, are critical components of laboratory safety.

First Aid Measures:

« If Swallowed: Immediately call a poison center or doctor. Rinse the mouth with water. Do
NOT induce vomiting.[1][2][3][4]

e In Case of Eye Contact: Immediately flush eyes with plenty of running water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[1][3][4]

 In Case of Skin Contact: Immediately flush the skin with running water for at least 15 minutes
while removing contaminated clothing and shoes.[1][3][4]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical aid.[1][2][3][4]

Spill Response Protocol:

The following workflow outlines the procedural steps for managing a Mefenamic acid spill.
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Caption: Workflow for handling a Mefenamic acid spill.
Step-by-Step Spill Cleanup:

o Personal Precautions: Wear full personal protective equipment (PPE), including respiratory
protection, and ensure adequate ventilation.[1][3]

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[1][3][8]

e Cleanup:

o For Dry Spills: Use dry clean-up procedures. Vacuum or gently sweep up the material,
avoiding dust generation. Dampening with water before sweeping can help prevent dust
from becoming airborne.[1][8]

o For Solutions: Absorb with an inert, non-combustible material such as sand or diatomite.[3]

» Collection: Place the collected material into a suitable, labeled container for disposal.[1][4][8]

Disposal Plan:

Dispose of Mefenamic acid waste and contaminated materials at an approved waste disposal
plant.[1][10] All disposal practices must be in accordance with federal, state, and local
regulations.[1][4] Do not allow the product to enter drains, soil, or other waterways.[1] Do not
reuse empty containers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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